Cas no 2227883-52-3 ((1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol)
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol
- 2227883-52-3
- EN300-1928285
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- Inchi: 1S/C8H9BrClNO/c9-6-3-5(8(12)4-11)1-2-7(6)10/h1-3,8,12H,4,11H2/t8-/m0/s1
- InChI Key: IGJHURUKSMMXCF-QMMMGPOBSA-N
- SMILES: BrC1=C(C=CC(=C1)[C@H](CN)O)Cl
Computed Properties
- Exact Mass: 248.95560g/mol
- Monoisotopic Mass: 248.95560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.2Ų
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1928285-1g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 1g |
$1543.0 | 2023-09-17 | ||
| Enamine | EN300-1928285-5g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 5g |
$4475.0 | 2023-09-17 | ||
| Enamine | EN300-1928285-10g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 10g |
$6635.0 | 2023-09-17 | ||
| Enamine | EN300-1928285-0.05g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 0.05g |
$1296.0 | 2023-09-17 | ||
| Enamine | EN300-1928285-0.1g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 0.1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1928285-0.25g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 0.25g |
$1420.0 | 2023-09-17 | ||
| Enamine | EN300-1928285-0.5g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 0.5g |
$1482.0 | 2023-09-17 | ||
| Enamine | EN300-1928285-1.0g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 1g |
$1543.0 | 2023-06-01 | ||
| Enamine | EN300-1928285-2.5g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 2.5g |
$3025.0 | 2023-09-17 | ||
| Enamine | EN300-1928285-5.0g |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol |
2227883-52-3 | 5g |
$4475.0 | 2023-06-01 |
(1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol
Chemical Profile of (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol (CAS No. 2227883-52-3)
The compound (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol, identified by the CAS registry number CAS No. 2227883-52-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) in its molecular structure. The stereochemistry at the chiral center is specified as (1R), indicating a specific spatial arrangement of substituents around the carbon atom bearing the hydroxyl group.
The molecular structure of (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol consists of a benzene ring substituted with bromine and chlorine atoms at the 3rd and 4th positions, respectively. This substitution pattern introduces electronic and steric effects that influence the compound's reactivity and pharmacological properties. The ethanamine moiety attached to the benzene ring further enhances the compound's functional diversity, making it a versatile building block for synthetic chemistry.
Recent studies have highlighted the importance of such amino alcohol derivatives in drug discovery, particularly in the development of enzyme inhibitors and bioactive agents. For instance, researchers have explored the potential of (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1-ol as a lead compound for designing inhibitors targeting specific protein kinases, which are crucial in various disease pathways, including cancer and inflammatory disorders.
The synthesis of (1R)-2-amino-1-(3-bromo-4-chlorophenyl)ethan-1
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